1-(Hexyloxy)naphthalene

• CAS No.: 60951-03-3
• Molecular Formula: C16H20O
• Molecular Weight: 228.33 g/mol
• IUPAC Name: 1-hexoxynaphthalene
• InChI: InChI=1S/C16H20O/c1-2-3-4-7-13-17-16-12-8-10-14-9-5-6-11-15(14)16/h5-6,8-12H,2-4,7,13H2,1H3
• InChI Key: UDMRXJVASPGFQM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=CC2=CC=CC=C21

Description

1-(Hexyloxy)naphthalene is a useful research compound. Its molecular formula is C16H20O and its molecular weight is 228.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

Procedure details

1-naphthol (5 g, 34.7 mmol), iodohexane (8.82 g, 41.6 mmol) and K2CO3 (7.2 g, 50 mmol) in acetonitrile (150 ml) were refluxed overnight under N2. After being cooled to room temperature, water (10 ml) was added and acetonitrile was evaporated. Water (150 ml) and Et2O (150 ml) were added. The ethereal layer was extracted and washed with water (2×100 ml), brine (100 ml), dried over MgSO4, filtered and evaporated to dryness to afford 7.8 g (98%) of compound 2 as an orange oil after during at 80° C. under vacuum.